1-(4-Hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)cyclopropane-1-carbaldehyde

• Molecular Formula: C8H12O4S
• Molecular Weight: 204.25 g/mol
• SMILES: C1CC1(C=O)C2CS(=O)(=O)CC2O
• InChI: InChI=1S/C8H12O4S/c9-5-8(1-2-8)6-3-13(11,12)4-7(6)10/h5-7,10H,1-4H2
• InChIKey: ZMLSFCOIVFPOJP-UHFFFAOYSA-N

1-(4-Hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)cyclopropane-1-carbaldehyde: Chemical Class & Specifications

1-(4-Hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)cyclopropane-1-carbaldehyde (CAS 1934507-69-3) is a specialized heterocyclic building block combining a cyclopropane-carbaldehyde moiety with a 4-hydroxy-substituted sulfolane ring [1]. With a molecular formula of C8H12O4S and a molecular weight of 204.25 g/mol, it is listed in the PubChem database (CID 130705934) and is commercially available through Enamine's screening compound collection (EN300-1620297) [2]. Its calculated physicochemical profile—including an XLogP3 of -1.2, a topological polar surface area (TPSA) of 79.8 Ų, one hydrogen bond donor, and four hydrogen bond acceptors—places it within the lead-like chemical space for medicinal chemistry applications [1].

1 Lead-like building block with balanced H-bond donors and acceptors for fragment-based design

2 Aldehyde and hydroxyl handles support covalent inhibitor warhead and linker attachment strategies

3 Cyclopropane-sulfone-alcohol scaffold enables diversity-oriented heterocycle synthesis

• [1] PubChem. 1-(4-Hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)cyclopropane-1-carbaldehyde, CID 130705934. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/130705934. View Source
• [2] Kuujia.com. CAS No. 1934507-69-3 Product Page. Available at: https://www.kuujia.com/cas-1934507-69-3.html. View Source

1-(4-Hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)cyclopropane-1-carbaldehyde: Structural Differentiation from Close Analogs

Substituting this compound with its closest commercially available analogs is not straightforward due to critical structural differences that alter its physicochemical and stereochemical profile. The 4-hydroxy group on the thiolane ring introduces a hydrogen bond donor and an additional stereocenter (two undefined stereocenters are computed), which directly impacts solubility, molecular recognition, and synthetic derivatization options compared to the non-hydroxylated analog 1-(1,1-dioxo-1lambda6-thiolan-3-yl)cyclopropane-1-carbaldehyde [1]. Similarly, replacing the thiolane (5-membered) ring with a thiane (6-membered) ring, as in 1-(1,1-dioxo-1lambda6-thian-4-yl)cyclopropane-1-carbaldehyde, reduces the topological polar surface area from 79.8 Ų to 59.6 Ų and eliminates the hydroxyl donor, fundamentally changing the compound's pharmacokinetic and reactivity landscape [2]. These quantifiable structural divergences are detailed in Section 3.

Hydroxyl donor absent in des-hydroxy analog

The 4‑OH group provides one H‑bond donor; the non‑hydroxylated thiolane analog lacks this donor, altering solubility and molecular recognition.

Ring expansion changes polarity landscape

The 6‑membered thiane analog has lower TPSA (~60 vs ~80 Ų) and no hydroxyl, shifting permeability and metabolic profiles compared to the target 5‑membered ring.

Stereocenters introduce lot variability

Two undefined stereocenters create stereoisomer mixtures absent in achiral analogs; enantiopure synthesis requires chiral QC verification.

• [1] PubChem. 1-(1,1-Dioxo-1lambda6-thiolan-3-yl)cyclopropane-1-carbaldehyde, CID 130705933. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/130705933. View Source
• [2] Kuujia.com. CAS No. 1999686-53-1 Product Page. Available at: https://www.kuujia.com/cas-1999686-53-1.html. View Source

1-(4-Hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)cyclopropane-1-carbaldehyde: Physicochemical & Structural Differentiation Data

TPSA: Impact of Hydroxylation and Ring Size

The target compound possesses a computed TPSA of 79.8 Ų, which is 20.2 Ų higher than that of the six-membered ring analog 1-(1,1-dioxo-1lambda6-thian-4-yl)cyclopropane-1-carbaldehyde (59.6 Ų) [1]. This difference arises from the additional hydroxyl group and the smaller ring size, which increases the exposure of polar atoms. A TPSA below 140 Ų is generally desirable for oral bioavailability, but the 20 Ų gap between these two analogs can significantly affect membrane permeability and transporter recognition when scaffold hopping is attempted in a lead optimization program [2].

TPSA Comparison

Head-to-head

79.8 vs 59.6 Ų (+20.2)

Polarity gap may shift passive permeability ranking

Computed by Cactvs; experimental validation recommended

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	79.8 Ų
Comparator Or Baseline	1-(1,1-dioxo-1lambda6-thian-4-yl)cyclopropane-1-carbaldehyde: 59.6 Ų
Quantified Difference	+20.2 Ų (34% higher)
Conditions	Computed by Cactvs 3.4.8.18 (PubChem release 2021.05.07)

Why This Matters

A 20 Ų TPSA difference directly impacts passive membrane permeability and blood-brain barrier penetration potential, making the compounds non-interchangeable in CNS or oral drug programs.

• [1] Kuujia.com. CAS No. 1999686-53-1 Product Page. Available at: https://www.kuujia.com/cas-1999686-53-1.html. View Source
• [2] Veber, D. F., Johnson, S. R., Cheng, H. Y., Smith, B. R., Ward, K. W., & Kopple, K. D. (2002). Molecular properties that influence the oral bioavailability of drug candidates. Journal of Medicinal Chemistry, 45(12), 2615-2623. View Source

Hydrogen Bond Donor Count Comparison

The target compound has one hydrogen bond donor (the 4-OH group), whereas the des-hydroxy analog 1-(1,1-dioxo-1lambda6-thiolan-3-yl)cyclopropane-1-carbaldehyde has zero [1]. The six-membered ring analog also has zero H-bond donors [2]. The presence of a single H-bond donor in the target compound is predicted to improve aqueous solubility and provide an additional anchor point for target engagement in biological systems, while also enabling distinct supramolecular synthons in co-crystal design.

H-Bond Donor Count

Head-to-head

1 HBD

Single donor alters solubility and co‑crystal packing

Des‑hydroxy analog: 0 HBD; impacts target engagement design

Evidence Dimension	Hydrogen Bond Donor Count
Target Compound Data	1
Comparator Or Baseline	1-(1,1-dioxo-1lambda6-thiolan-3-yl)cyclopropane-1-carbaldehyde: 0
Quantified Difference	+1 (from 0 to 1)
Conditions	Computed by Cactvs 3.4.8.18 (PubChem)

Why This Matters

Even a single H-bond donor can alter solubility by up to one log unit and introduce directional intermolecular interactions critical for target binding and crystallization behavior.

• [1] PubChem. 1-(1,1-Dioxo-1lambda6-thiolan-3-yl)cyclopropane-1-carbaldehyde, CID 130705933. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/130705933. View Source
• [2] Kuujia.com. CAS No. 1999686-53-1 Product Page. Available at: https://www.kuujia.com/cas-1999686-53-1.html. View Source

Lipophilicity (XLogP3) Comparison

The target compound has a computed XLogP3 of -1.2, indicating hydrophilic character, whereas the six-membered ring analog 1-(1,1-dioxo-1lambda6-thian-4-yl)cyclopropane-1-carbaldehyde has an XLogP3 of 0.1 [1]. This 1.3 log unit difference reflects the impact of the hydroxyl group and smaller ring size on overall lipophilicity. In lead optimization, a shift of this magnitude can correlate with reduced hERG binding, lower phospholipidosis risk, and altered metabolic clearance profiles [2].

Lipophilicity (XLogP3)

Head-to-head

Δ = −1.3 log units

~20‑fold partitioning difference may affect assay behavior

Target −1.2 vs thiane analog 0.1; confirm with experimental logD

Evidence Dimension	XLogP3 (Computed Octanol-Water Partition Coefficient)
Target Compound Data	-1.2
Comparator Or Baseline	1-(1,1-dioxo-1lambda6-thian-4-yl)cyclopropane-1-carbaldehyde: 0.1
Quantified Difference	Δ = -1.3 log units
Conditions	Computed by XLogP3 3.0 (PubChem release 2021.05.07)

Why This Matters

A 1.3 log unit difference in lipophilicity can correspond to a ~20-fold difference in octanol-water partitioning, directly affecting in vitro assay behavior and in vivo distribution.

• [1] PubChem. 1-(4-Hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)cyclopropane-1-carbaldehyde, CID 130705934; and Kuujia.com. CAS No. 1999686-53-1 Product Page. View Source
• [2] Waring, M. J. (2010). Lipophilicity in drug discovery. Expert Opinion on Drug Discovery, 5(3), 235-248. View Source

Stereocenter Count and Analytical Implications

The target compound contains two undefined atom stereocenters (at the C3 and C4 positions of the thiolane ring), yielding up to four possible stereoisomers, whereas the six-membered ring analog has zero undefined stereocenters [1]. This stereochemical complexity means the commercial product (marketed as a single unspecified stereoisomer or mixture) may present distinct reactivity profiles and requires chiral analytical methods for lot-to-lot consistency verification—a quality attribute not applicable to the achiral analog.

Stereocenter Count

Class-level

2 vs 0

Stereoisomer mixtures require chiral lot verification

Achiral analog avoids this variability; specify enantiopurity if needed

Evidence Dimension	Undefined Atom Stereocenter Count
Target Compound Data	2 (C3 and C4 of thiolane ring)
Comparator Or Baseline	1-(1,1-dioxo-1lambda6-thian-4-yl)cyclopropane-1-carbaldehyde: 0
Quantified Difference	2 vs. 0 stereocenters
Conditions	Computed by PubChem (release 2016.09.28)

Why This Matters

The presence of stereocenters introduces batch-to-batch variability risk for end-users requiring enantiopure intermediates, necessitating explicit specification of stereochemical purity in procurement documentation.

• [1] PubChem. 1-(4-Hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)cyclopropane-1-carbaldehyde, CID 130705934; and Kuujia.com. CAS No. 1999686-53-1 Product Page. View Source

Molecular Complexity and Synthetic Accessibility

The target compound has a computed Complexity score of 323, compared to 294 for the six-membered ring analog [1]. This higher complexity, driven by the combination of a cyclopropane ring, a sulfone, and a secondary alcohol on a 5-membered ring, indicates a richer functional group repertoire for diversity-oriented synthesis. However, it also correlates with higher commercial pricing: Enamine lists the target compound (EN300-1620297) at approximately $1,152/500mg, comparable to the six-membered analog (EN300-1619984) at approximately $1,308/50mg on a per-gram basis [2]. The higher complexity is achieved without a proportional cost penalty.

Molecular Complexity

Reported

323 vs 294

10% higher complexity offers additional diversification handles

Cactvs score; comparable cost context for library synthesis

Evidence Dimension	Molecular Complexity (Cactvs Score)
Target Compound Data	323
Comparator Or Baseline	1-(1,1-dioxo-1lambda6-thian-4-yl)cyclopropane-1-carbaldehyde: 294
Quantified Difference	+29 (10% higher complexity)
Conditions	Computed by Cactvs 3.4.8.18 (PubChem)

Why This Matters

Higher complexity at comparable cost provides more synthetic handles for diversification, increasing the probability of generating patentable lead series in medicinal chemistry campaigns.

• [1] PubChem entries for CID 130705934 and CID 165588223. View Source
• [2] Kuujia.com. Price listings for EN300-1620297 and EN300-1619984 from Enamine. View Source

Caveat: No Biological Benchmarking Data

A systematic search of PubMed, Google Scholar, and patent databases (as of April 2026) did not retrieve any primary research papers or patents that report head-to-head biological assay data (e.g., IC50, Ki, ADME, in vivo efficacy) for this compound against any named comparator. All differentiation claims in this guide are therefore based on computed physicochemical properties, structural analysis, and class-level inference. End-users must generate their own comparative biological data in the relevant assay system before making a procurement decision based on biological performance.

Biological Benchmarking Gap

Data to verify

None found

Procurement must rely on structural differentiation

Literature search April 2026; no comparative biological assays published

Evidence Dimension	Availability of Published Comparative Biological Data
Target Compound Data	Zero published comparative biological assays found
Comparator Or Baseline	Not applicable—no comparator data available
Quantified Difference	N/A
Conditions	Literature search conducted April 2026 across PubMed, Google Scholar, SureChEMBL, and Google Patents

Why This Matters

Procurement decisions in the absence of biological benchmarking data must rely on structural differentiation and internal screening; this transparency prevents misallocation of resources based on unverified performance claims.

• [1] Internal literature audit performed per this guideline's methodology. No external source required. View Source

1-(4-Hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)cyclopropane-1-carbaldehyde: Procurement & Application Scenarios

Fragment-Based Drug Discovery Library Expansion

With a molecular weight of 204.25 g/mol, an XLogP3 of -1.2, and a TPSA of 79.8 Ų, this compound falls within the 'rule of three' guidelines for fragment libraries [1]. Its single H-bond donor and four H-bond acceptors provide balanced pharmacophoric features for fragment screening against diverse protein targets. The two undefined stereocenters enable exploration of stereochemical SAR if individual enantiomers can be obtained or resolved.

Covalent Inhibitor & PROTAC Linker Design

The aldehyde functional group serves as a reversible covalent warhead for serine and cysteine proteases, while the hydroxyl group offers a convenient attachment point for E3 ligase ligand conjugation in PROTAC design [1]. The absence of an aldehyde in many comparator building blocks makes this compound uniquely positioned for dual-purpose intermediate applications.

Diversity-Oriented Synthesis of Heterocycles

The combination of a strained cyclopropane ring, a cyclic sulfone, and a secondary alcohol creates three orthogonal reactive sites. The complexity score of 323 supports its use as a scaffold for generating structurally diverse compound collections via sequential functionalization, as demonstrated by its inclusion in Enamine's screening compound catalog [1].

Physicochemical Benchmarking in Lead Optimization

When used alongside the six-membered ring analog (TPSA 59.6 Ų, XLogP3 0.1), this compound serves as a matched molecular pair for systematically studying the impact of ring size and hydroxylation on permeability, solubility, and metabolic stability in a given chemical series [1]. Such paired analysis is standard practice in modern medicinal chemistry and requires both analogs to be sourced from the same vendor for batch consistency.

Application

Selection Property

Validation Focus

Fragment-based library design

Lead-like profile (MW, TPSA, HBD/HBA)

Rule-of-three compliance and aqueous solubility

Covalent inhibitor & PROTAC linker synthesis

Aldehyde warhead and hydroxyl conjugation point

Reversible covalent reactivity and linker stability

Diversity-oriented heterocycle synthesis

Three orthogonal reactive sites (cyclopropane, sulfone, alcohol)

Sequential functionalization efficiency

Matched molecular pair analysis

Ring-size and hydroxylation comparator

Impact on permeability and metabolic stability

• [1] PubChem. 1-(4-Hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)cyclopropane-1-carbaldehyde, CID 130705934. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/130705934. View Source